Aluminum, compd. with nickel (1:1)

• IUPAC Name: aluminum;nickel
• InChI: InChI=1S/Al.Ni
• InChI Key: NPXOKRUENSOPAO-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Ni]
• Molecular Formula: AlNi
• Related CAS: 12003-81-5, 638203-34-6
• DSSTOX Substance ID: DTXSID0065145, DTXSID10276552
• Molecular Weight: 85.675 g/mol
• Physical Description: Gray powder; Insoluble in water; [MSDSonline]
• CAS RN: 12635-29-9, 37258-79-0, 12003-78-0, 12704-83-5, 12635-27-7

Description

Synthesis Analysis

The synthesis of aluminum-nickel compounds often involves methods such as electroless plating to coat aluminum powders with nano-sized nickel films, leading to improved explosion behaviors due to enhanced combustion efficiencies (K. Kim et al., 2017). Additionally, novel techniques have been developed to produce ultrafine nickel clusters within amorphous aluminum oxides, exhibiting unique properties such as superparamagnetism and enhanced catalytic capabilities (Olivier Tillement et al., 2002).

Molecular Structure Analysis

The molecular structure of these compounds often features interfacial structures mixed of Ni, Al, and O, as opposed to densely packed Al oxide at the surface. This structural arrangement facilitates the diffusion of oxygen atoms into the aluminum powders through thin and rough interfacial layers, significantly impacting their chemical and physical behavior (K. Kim et al., 2017).

Chemical Reactions and Properties

Aluminum-nickel compounds engage in a variety of chemical reactions, including exothermic intermetallic reactions and phase transformations that are critical for their ignition and combustion processes. The melting of specific intermetallic phases, such as NiAl3, plays a crucial role in determining their reactivity and performance in applications like fuel components in propellants (T. A. Andrzejak et al., 2007).

Physical Properties Analysis

The physical properties of aluminum-nickel compounds, such as microhardness and thermal stability, can be significantly influenced by their microstructure, which is determined by the synthesis method and subsequent treatments. For instance, complex-alloyed nickel aluminides synthesized from oxide compounds exhibit microhardness values significantly influenced by their composition and the formation of specific structural components (V. V. Gostishchev et al., 2018).

Scientific Research Applications

• Electrodeposition and Surface Treatment : Aluminum is commonly used in industry due to its abundance and low weight. Research shows that porous anodic aluminum oxide can be used as an anchoring intermediate layer for nickel coatings. This has implications for enhancing surface treatments and coatings in various industrial applications (Frantz et al., 2015).

• Characterization of Nickel-Doped Aluminum Oxide Cations : Infrared photodissociation spectroscopy, combined with density functional theory, has been used to investigate isolated nickel-doped aluminum oxide cations. These studies are essential for understanding the structures relevant to alumina-supported Ni catalysts, which are significant in catalysis and materials science (Li et al., 2021).

• Catalysis in Hydrodeoxygenation : Nickel modified Al-containing MCM-41 nanoparticles have shown promise in the catalytic hydrodeoxygenation of lignin pyrolytic-oil. This research indicates the importance of Ni and Al in catalytic activity, which is crucial for developing efficient catalysts for biofuel production (Taghvaei et al., 2021).

• Modification of Aluminum Electrodes : Research on modifying aluminum surfaces with nickel pentacyanonitrosylferrate films has shown promise in electrochemistry. This technique can enhance the electrode's characteristics for various applications, such as in sensors or batteries (Pournaghi-Azar & Razmi-Nerbin, 2000).

• Hydrodebromination Applications : Studies have demonstrated the use of aluminum and nickel mixtures for the hydrodebromination of tribromophenol to phenol. This has implications in environmental remediation and wastewater treatment (Weidlich, Prokeš, & Pospíšilová, 2013).

• Development of Intermetallic Compounds : Research on the electrodeposition of aluminum–nickel intermetallic compounds indicates the potential for developing specific alloys with desired properties, which can be used in various industrial applications (Ali, Nishikata, & Tsuru, 2001).

Safety And Hazards

Aluminum, compd. with nickel (1:1) is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause cancer and in contact with water releases flammable gas. It is advised to use personal protective equipment as required and avoid any possible contact with water.

Citations

G Ericsson - 2005

Number of citations: 0